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Compound of Interest

Compound Name: Lithium 2-(pyridazin-4-yl)acetate

CAS No.: 1217295-84-5

Cat. No.: B1145855

Get Quote

Part 1: Executive Safety Assessment
STOP & READ: Before handling this compound for disposal, you must distinguish its chemical

nature from other "lithium" compounds.

Chemical Nature: This is a lithium salt of a carboxylic acid (carboxylate), not an

organolithium reagent (like n-Butyllithium).

Reactivity Profile: It is generally stable under ambient conditions and is not pyrophoric. It

does not require the extreme quenching protocols used for alkyl-lithiums.

Primary Hazards:

Acute Toxicity (Oral): Harmful if swallowed (due to Lithium content).[1]

Irritation: Causes skin, eye, and respiratory irritation (H315, H319, H335).

Environmental: Potential aquatic toxicity; do not release into drains.[2]
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Part 2: Physicochemical Characterization for Waste
Profiling
To properly categorize this waste for your facility's hazardous waste contractor, use the

following profile derived from the parent acid [2-(pyridazin-4-yl)acetic acid] and general lithium

salts.

Property Specification Operational Implication

CAS Number 1217295-84-5
Unique identifier for waste

manifests.

Molecular Formula

Nitrogen content requires

incineration with scrubber

(NOx control).

Physical State Solid (Powder)
Dust generation is a primary

inhalation risk during transfer.

Solubility Soluble in water/polar solvents
Can be disposed of in aqueous

waste streams if dissolved.

RCRA Status Not P- or U-listed

Likely "Non-Regulated" unless

mixed with solvents, but best

practice is to manage as

Hazardous Waste due to

Lithium.

Incompatibilities Strong Oxidizers, Strong Acids

Do not commingle with Nitric

Acid or Peroxides in waste

containers.

Part 3: Disposal Decision Logic (Visualized)
The following decision tree outlines the correct workflow for disposing of Lithium 2-(pyridazin-
4-yl)acetate based on its state (Solid vs. Liquid).
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Waste: Lithium 2-(pyridazin-4-yl)acetate

Determine Physical State

Pure Solid / Powder Solution / Reaction Mix
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(Label: Toxic Solid)
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Check pH (Adjust to 6-9)

Flammable/Organic
Waste Stream

Lab Pack for Incineration

Preferred Method
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Figure 1: Decision tree for the segregation and disposal of Lithium 2-(pyridazin-4-yl)acetate
waste streams.

Part 4: Step-by-Step Disposal Protocols
Protocol A: Disposal of Pure Solid (Expired or Surplus)
Objective: Isolate the solid to prevent dust inhalation and environmental leaching.

PPE Required: Nitrile gloves, safety goggles, and a lab coat. If handling >10g of fine powder

outside a fume hood, use an N95 dust mask.

Container Selection: Use a clear, wide-mouth HDPE (High-Density Polyethylene) or glass jar

with a screw-top lid.

Transfer:

Place the waste container inside a fume hood.

Transfer the solid using a spatula or funnel. Do not pour directly from a height to avoid

dusting.

Wipe the threads of the jar with a damp Kimwipe to ensure a tight seal. Dispose of the

Kimwipe in the same container.

Labeling:

Affix a hazardous waste label.

Chemical Name: "Lithium 2-(pyridazin-4-yl)acetate".[3][4]

Hazards: Check "Toxic" and "Irritant".

Constituents: "Lithium salts, Organic solid".

Storage: Store in the "Solid Waste" satellite accumulation area until pickup.

Protocol B: Disposal of Solutions (Reaction Mixtures)
Objective: Prevent inadvertent reactions in the waste drum.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1145855/docs?utm_src=pdf-body#operational-guide-proper-disposal-of-lithium-2-pyridazin-4-yl-acetate
https://www.benchchem.com/product/b1145855/docs?utm_src=pdf-body#operational-guide-proper-disposal-of-lithium-2-pyridazin-4-yl-acetate
https://www.bldpharm.com/products/1217295-84-5.html
https://pubchemlite.lcsb.uni.lu/e/compound/28924759
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1145855?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Segregation:

Organic Solvents: If the compound is dissolved in methanol, DMSO, or DMF, dispose of it

in the Organic/Flammable Waste container. The lithium concentration is usually low

enough to be accepted by standard incineration streams.

Aqueous Solutions: If dissolved in water/buffer, check the pH. If acidic, neutralize to pH 6-9

using Sodium Bicarbonate before adding to the Aqueous Waste container.

Compatibility Check: Ensure the waste container does not contain strong acids (e.g.,

concentrated HCl, H₂SO₄). While this salt is stable, mixing lithium salts with strong acids can

generate heat or precipitate the parent acid.

Protocol C: Empty Container Management
Triple Rinse: Triple rinse the empty original bottle with a suitable solvent (water or methanol).

Rinsate Disposal: Pour the rinsate into the appropriate liquid waste container (see Protocol

B).

Defacing: Deface the original label using a marker.

Disposal: Discard the clean, defaced container in the regular glass/plastic trash (unless your

facility requires all chemical bottles to be treated as glass waste).

Part 5: Emergency Procedures (Spills)
In the event of a spill during transport to the waste area:

Isolate: Evacuate the immediate area if dust is airborne.[5]

PPE: Don gloves, goggles, and a dust mask/respirator.

Containment:

Solid Spill: Cover with wet paper towels to suppress dust. Scoop up the wet material and

place it in a waste jar.

Liquid Spill: Absorb with vermiculite or standard spill pads.
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Decontamination: Wipe the surface with water and soap. The compound is water-soluble and

cleans up easily.

Reporting: Report the spill to your EHS officer, specifically mentioning the presence of

Lithium, as this may trigger specific reporting thresholds in some jurisdictions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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